Cas no 2168281-11-4 (5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine)

• Product Name: 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine
• CAS No: 2168281-11-4
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5355868
• Update Time: 2025-06-08

5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-morpholino-1H-pyrrolo[3,2-b]pyridin-6-amine
• 5-morpholin-4-yl-1H-pyrrolo[3,2-b]pyridin-6-amine
• 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine

• Inchi： 1S/C11H14N4O/c12-8-7-10-9(1-2-13-10)14-11(8)15-3-5-16-6-4-15/h1-2,7,13H,3-6,12H2
• InChI Key： MJRIAHMECFLXJD-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(=CC3=C(C=CN3)N=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2

Additional information on 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine

Introduction to 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine (CAS No. 2168281-11-4)

5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine, identified by its Chemical Abstracts Service (CAS) number 2168281-11-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential in drug discovery. The presence of a morpholine moiety in its structure enhances its solubility and metabolic stability, making it an attractive candidate for further development.

The morpholin-4-yl substituent at the 5-position of the pyrrolopyridine core contributes to the compound's ability to interact with biological targets in a specific manner. This interaction is critical for modulating biological pathways, which has implications for therapeutic applications. The 1H-pyrrolo[3,2-b]pyridin-6-amine backbone itself is a privileged structure in medicinal chemistry, often found in bioactive molecules targeting various diseases. The amine group at the 6-position further expands the potential for chemical modifications, allowing for the development of derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine structure has been explored in several preclinical studies due to its promising pharmacokinetic profile and potential biological activity. One of the most notable areas of investigation has been its role as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer.

Recent studies have demonstrated that derivatives of 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine can inhibit specific kinases by binding to their active sites. This binding modulates downstream signaling pathways, leading to therapeutic effects. For instance, research has shown that certain analogs of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The morpholine moiety plays a key role in this interaction by providing hydrogen bonding opportunities and stabilizing the binding conformation.

The development of such kinase inhibitors is a major focus in oncology research. By targeting specific kinases involved in tumor growth and progression, these inhibitors can offer novel therapeutic strategies for cancer treatment. The 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine scaffold has shown particular promise due to its ability to selectively inhibit disease-causing kinases while minimizing off-target effects. This selectivity is crucial for improving patient outcomes and reducing side effects associated with conventional chemotherapies.

Beyond oncology, the 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amine structure has also been investigated for its potential in treating other diseases. For example, it has been explored as a lead compound for developing treatments against inflammatory disorders and neurological conditions. The ability of this compound to modulate inflammatory pathways suggests its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that derivatives of this compound may have neuroprotective properties, making them candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 5-(morpholin-4-yl)-1H-pyrrolo[3,2-b]pyridin-6-amines involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, facilitating further pharmacological exploration.

In conclusion, 5-(morpholin-4-ylyl)-1H-pyrrolo[3,2-b]pyridinylamine (CAS No. 2168281–11–4) represents a promising scaffold for drug discovery with significant potential in treating various diseases. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the next generation of pharmaceutical innovations.